Cas no 625377-51-7 (methyl 2-{[3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate)

• Product Name: methyl 2-{[3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate
• CAS No: 625377-51-7
• MF: C₁₄H₉F₃N₂O₃S
• MW: 342.293072462082
• CID: 5418511
• Update Time: 2025-05-20

methyl 2-{[3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate

• Inchi： 1S/C14H9F3N2O3S/c1-21-12(20)7-23-13-8(6-18)9(14(15,16)17)5-10(19-13)11-3-2-4-22-11/h2-5H,7H2,1H3
• InChI Key： XGCFORFMXYNDCO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CSC1=NC(C2=CC=CO2)=CC(C(F)(F)F)=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on methyl 2-{[3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl}acetate

Methyl 2-{[3-Cyano-6-(Furan-2-yl)-4-(Trifluoromethyl)Pyridin-2-yl]Sulfanyl}Acetate: A Comprehensive Overview

Methyl 2-{[3-Cyano-6-(Furan-2-yl)-4-(Trifluoromethyl)Pyridin-2-yl]Sulfanyl}Acetate, identified by the CAS number 625377-51-7, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, furan, and trifluoromethyl groups, along with a sulfanyl acetate moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in various research and industrial contexts.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions to achieve the desired stereochemistry and purity. Recent studies have highlighted its potential as a building block in the development of novel pharmaceutical agents, particularly in the design of bioactive molecules with specific targeting capabilities. The presence of the trifluoromethyl group enhances the compound's stability and lipophilicity, while the cyano group contributes to its electronic properties, making it an attractive candidate for drug design.

One of the most notable applications of Methyl 2-{[3-Cyano-6-(Furan-2-yl)-4-(Trifluoromethyl)Pyridin-2-yl]Sulfanyl}Acetate is in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioisosteric replacements for existing drugs, aiming to improve pharmacokinetic profiles without compromising bioactivity. For instance, studies have demonstrated its utility in developing analogs with enhanced solubility and reduced toxicity, which are critical factors in drug development.

In addition to its pharmaceutical applications, this compound has also found relevance in materials science. The sulfur-containing group within its structure enables it to act as a potential precursor for thiol-based polymers or coatings. Recent advancements in polymer chemistry have leveraged such compounds to create materials with improved adhesion properties and environmental resistance. This highlights the versatility of Methyl 2-{[3-Cyano-6-(Furan-2-yl)-4-(Trifluoromethyl)Pyridin-2-yl]Sulfanyl}Acetate across multiple disciplines.

The structural complexity of this compound also makes it an intriguing subject for fundamental chemical research. Chemists have employed various spectroscopic techniques, such as NMR and IR spectroscopy, to elucidate its molecular structure and confirm the stereochemistry at each substitution site. These studies not only validate the synthetic methods but also provide insights into the electronic interactions within the molecule, which are crucial for understanding its reactivity.

From an environmental perspective, understanding the degradation pathways of Methyl 2-{[3-Cyano-6-(Furan-2-yl)-4-(Trifluoromethyl)Pyridin-2-yllSulfanyl}Acetate is essential for assessing its potential impact on ecosystems. Recent eco-toxicological studies have focused on its biodegradation under various conditions, aiming to ensure that its use does not pose significant risks to aquatic or terrestrial environments. These efforts underscore the importance of sustainable practices in modern chemical research.

In conclusion, Methyl 2-{[3-Cyano-6-(Furan-2-yll4-Trifluoromethyl)Pyridin-yllSulfanyl}Acetate, CAS No. 625377–51–7, stands out as a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.